1-(4-Fluorophenyl)sulfonyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole
• InChI: InChI=1S/C17H14F4N2O2S2/c18-14-4-6-15(7-5-14)27(24,25)23-9-8-22-16(23)26-11-12-2-1-3-13(10-12)17(19,20)21/h1-7,10H,8-9,11H2
• InChI Key: DJDMWVCWGZLAQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC(=CC=C2)C(F)(F)F)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H14F4N2O2S2
• Molecular Weight: 418.4 g/mol
• CAS No.: 868218-18-2

Description

1-(4-Fluorophenyl)sulfonyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazole is a useful research compound. Its molecular formula is C17H14F4N2O2S2 and its molecular weight is 418.42. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Sulfone derivatives, closely related structurally to the given compound, have demonstrated significant antibacterial activities. For instance, sulfone derivatives containing 1,3,4-oxadiazole moieties showed promising antibacterial activities against rice bacterial leaf blight caused by Xanthomonas oryzae pv. oryzae (Xoo). These compounds not only effectively reduced bacterial leaf blight but also stimulated an increase in plant defensive enzymes, enhancing plant resistance against the disease (Li Shi et al., 2015).

Molecular Conformations and Synthesis

The synthesis and study of molecular conformations of derivatives, such as tetrahydro-1H-pyrazolo[4,3-c]pyridines which share a structural resemblance, have provided insights into their hydrogen bonding patterns in different dimensions, offering a basis for the development of compounds with tailored properties (B. K. Sagar et al., 2017).

Antimicrobial and Antifungal Activities

Several studies have reported on the synthesis and biological evaluation of novel compounds with potential antimicrobial and antifungal activities. For example, novel pyrazolopyrimidines incorporated with mono- and diphenylsulfonyl groups exhibited activities exceeding those of reference drugs, indicating their potential as effective antimicrobial agents (Amani M. R. Alsaedi et al., 2019).

Fluoroalkylative Aryl Migration

Research into fluoroalkylative aryl migration using sodium di- and monofluoroalkanesulfinates has demonstrated the synthetic utility of fluorinated sulfinate salts as precursors for di- and monofluoroalkyl radical generation. This has implications for the development of novel synthetic methodologies in organic chemistry (Zhengbiao He et al., 2015).